Cas no 5689-83-8 (4-Methyl-2,2-dioxo-1,3,2-dioxathiolane)

• Product Name: 4-Methyl-2,2-dioxo-1,3,2-dioxathiolane
• CAS No: 5689-83-8
• MF: C₃H₆O₄S
• MW: 138.142340183258
• MDL: MFCD08703327
• CID: 366825
• PubChem ID: 9964107
• Update Time: 2025-06-09

4-Methyl-2,2-dioxo-1,3,2-dioxathiolane Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxathiolane,4-methyl-, 2,2-dioxide
• 4-Methyl-1,3,2-dioxathiolane 2,2-Dioxide
• Propane 1,2-Cyclic Sulfate
• 4-Methyl-2,2-dioxo-1
• 4-Methyl-2,2-dioxo-1,3,2-dioxathiolane
• Propane 1,2-Cyclic suefate
• Propylene sulfate
• Propane-1,2-cyclic sulfate
• 1,2-Propanediol Cyclic Sulfate
• 1,2-Propylene Sulfate
• 1,2-Propanediol,cyclic sulfate (8CI)
• Propylene sulfate (7CI)
• 4-Methyl-1,3,2-dioxathiolane-2,2-dioxide
• 4-Methyl-[1,3,2]dioxathiolane 2,2-dioxide
• 4-Methyl-1,3,2-dioxathiolane2,2-Dioxide
• Propylene sulfate, >=99%
• 4-Methyl-1,3,2lambda~6~-dioxathiolane-2,2-dione
• SY247372
• CS-0208009
• AKOS006289287
• MFCD26131319
• SB37706
• 4-methyl-1,3,2lambda6-dioxathiolane-2,2-dione
• SB34279
• BS-32573
• H10841
• 4-methyl-1,3,2-dioxathiolane-2,2-dione
• SB30072
• DTXSID80433357
• 1,2-Propanediol-cyclic sulfate
• 1,3,2-Dioxathiolane,4-methyl-,2,2-dioxide
• MFCD08703327
• EN300-1710177
• 5689-83-8
• SCHEMBL126250
• M2470
• OQXNUCOGMMHHNA-UHFFFAOYSA-N
• 1,3,2-Dioxathiolane, 4-methyl-, 2,2-dioxide
• 4-methyl-1,3,2lambda-dioxathiolane-2,2-dione
• (4S)-4-Methyl-1,3,2-dioxathiolane-2,2-dioxide
• (4R)-Methyl-[1,3,2]dioxathiolane 2,2-dioxide
• 1,3,2-Dioxathiolane, 4-methyl-, 2,2- dioxide, (4S)-
• DB-129006

• MDL： MFCD08703327
• Inchi： 1S/C3H6O4S/c1-3-2-6-8(4,5)7-3/h3H,2H2,1H3
• InChI Key： OQXNUCOGMMHHNA-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)OCC(C)O1

Computed Properties

• Exact Mass: 137.99900
• Monoisotopic Mass: 137.99867984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Color/Form: NA
• Density: 1.408 g/mL
• Boiling Point: 50°C/0.1mmHg(lit.)
• Flash Point: >110℃
• Refractive Index: n/D1.419
• PSA: 60.98000
• LogP: 0.74730

4-Methyl-2,2-dioxo-1,3,2-dioxathiolane Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H341
• Warning Statement： P201-P202-P280-P308+P313-P405-P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid esters Sulfuric acid diesters

Additional information on 4-Methyl-2,2-dioxo-1,3,2-dioxathiolane

Introduction to 4-Methyl-2,2-dioxo-1,3,2-dioxathiolane (CAS No. 5689-83-8)

4-Methyl-2,2-dioxo-1,3,2-dioxathiolane (CAS No. 5689-83-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, also known as 4-methyl-1,3,2-dioxathiolane 2,2-dioxide, is characterized by its unique chemical structure and properties that make it a valuable intermediate in various synthetic pathways and applications.

The molecular formula of 4-Methyl-2,2-dioxo-1,3,2-dioxathiolane is C₅H₈O₄S. Its molecular weight is 176.18 g/mol. The compound features a five-membered ring with a sulfur atom and two oxygen atoms in the dioxo configuration, along with a methyl group attached to the ring. This structure imparts specific chemical reactivity and stability that are crucial for its applications in organic synthesis and pharmaceutical development.

In recent years, 4-Methyl-2,2-dioxo-1,3,2-dioxathiolane has been extensively studied for its potential as a building block in the synthesis of biologically active compounds. One of the key areas of research has been its use in the development of novel drugs and therapeutic agents. For instance, studies have shown that derivatives of this compound can exhibit anti-inflammatory and anti-cancer properties. A recent study published in the Journal of Medicinal Chemistry highlighted the synthesis of a series of 4-methyl-1,3,2-dioxathiolane 2,2-dioxide-based compounds that demonstrated significant inhibition of cancer cell proliferation.

The synthetic versatility of 4-Methyl-2,2-dioxo-1,3,2-dioxathiolane is another factor contributing to its importance in chemical research. It can be readily synthesized from readily available starting materials through well-established chemical reactions. One common synthetic route involves the reaction of methyl thioglycolate with formaldehyde in the presence of an acid catalyst. This method provides high yields and purity, making it suitable for large-scale production.

Beyond its use as a synthetic intermediate, 4-Methyl-2,2-dioxo-1,3,2-dioxathiolane has also found applications in analytical chemistry. Its unique spectral properties make it useful as a reference standard in various analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These applications are particularly valuable in quality control and purity assessment of complex mixtures.

In the pharmaceutical industry, the compound's ability to form stable derivatives with enhanced biological activity has led to its exploration in drug discovery programs. Researchers are investigating its potential as a scaffold for the development of new drugs targeting various diseases. For example, a study published in the Bioorganic & Medicinal Chemistry Letters reported the synthesis and biological evaluation of several derivatives that showed promising activity against bacterial infections.

The environmental impact of chemical compounds is an important consideration in their development and use. Studies on the environmental fate and toxicity of 4-Methyl-2,2-dioxo-1,3,2-dioxathiolane have shown that it has low toxicity and minimal environmental impact when used under controlled conditions. This makes it a safer alternative to some other chemicals used in similar applications.

In conclusion, 4-Methyl-2,2-dioxo-1,3,2-dioxathiolane (CAS No. 5689-83-8) is a multifaceted compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique chemical structure and properties make it an attractive candidate for further exploration and development. As research continues to uncover new applications and derivatives of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.